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Compound of Interest

Tert-butyl 3-
Compound Name: (methylamino)azetidine-1-
carboxylate
Cat. No.: B153223
\ v

CAS Number: 454703-20-9

Abstract

This technical guide provides a comprehensive overview of tert-butyl 3-
(methylamino)azetidine-1-carboxylate, a key building block in modern medicinal chemistry.
This document details its physicochemical properties, outlines a detailed experimental protocol
for its synthesis via reductive amination, and explores its significant applications in drug
discovery, particularly in the development of therapeutics for neurological disorders. Included
are structured data tables for easy reference and graphical visualizations of the synthetic
workflow and its role in modulating G-protein coupled receptor (GPCR) signaling pathways,
providing a vital resource for researchers, scientists, and professionals in drug development.

Introduction

Tert-butyl 3-(methylamino)azetidine-1-carboxylate, also known as 1-Boc-3-
(methylamino)azetidine, is a synthetically versatile azetidine derivative. The four-membered
azetidine ring is a desirable scaffold in drug discovery due to its ability to impart favorable
physicochemical properties such as improved solubility and metabolic stability, while also
providing a rigid, three-dimensional structure that can be strategically modified to interact with
biological targets.[1][2] This compound, featuring a protected amine and a secondary
methylamino group, serves as a crucial intermediate for the synthesis of more complex
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molecules, particularly in the pursuit of novel therapeutics for neurological diseases like
Parkinson's disease and Tourette's syndrome.[3] Its structural motifs are increasingly found in
molecules targeting G-protein coupled receptors (GPCRs) and other key signaling proteins.[4]

[5]

Physicochemical Properties

A summary of the key physical and chemical properties of tert-butyl 3-
(methylamino)azetidine-1-carboxylate is presented in Table 1. This data has been compiled
from various chemical suppliers and databases.

Table 1: Physicochemical Data for Tert-butyl 3-(methylamino)azetidine-1-carboxylate

Property Value Reference(s)
CAS Number 454703-20-9

Molecular Formula CoH1sN202 [2]

Molecular Weight 186.25 g/mol [2]
Appearance Colorless liquid or solid [2]

Purity >95% - 299% (GC)

Solubility Slightly soluble in water.

N 0-8 °C, under inert gas, away
Storage Conditions , o [2]
from air and oxidizing agents.
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Experimental Protocols

While specific, detailed published protocols for the synthesis of tert-butyl 3-
(methylamino)azetidine-1-carboxylate are not readily available, a standard and widely
applicable method is the reductive amination of 1-Boc-3-azetidinone with methylamine. The
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following protocol is a representative procedure based on established chemical principles for
this type of transformation.

Synthesis of Tert-butyl 3-(methylamino)azetidine-1-
carboxylate

Reaction Scheme:
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Reagents

Dichloromethane (DCM)

Sodium triacetoxyborohydride
(NaBH(OACc)3)

Methylamine (CH3NH2)
G J

Starting Material Product
+ Methylamine, NaBH(OAc)3

1-Boc-3-azetidinone ) in DCM L Tert-butyl 3-(methylamino)azetidine-1-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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